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Compound of Interest

Compound Name: 4-Fluoroiodobenzene-13C6

cat. No.: B12417708

An In-depth Technical Guide to the Molecular Weight of 4-Fluoroiodobenzene-13Ce

This guide provides a comprehensive overview of the molecular weight of 4-
Fluoroiodobenzene-13Ce, intended for researchers, scientists, and professionals in the field of
drug development. It includes detailed calculations, experimental protocols for verification, and
visual diagrams to illustrate key processes.

Molecular Weight Determination

The molecular weight of 4-Fluoroiodobenzene-13Cs is calculated based on the sum of the
atomic masses of its constituent isotopes. The chemical formula for this isotopically labeled
compound is 13CeHaFI. The calculation incorporates the precise mass of each isotope.

Isotopic Composition and Atomic Masses

The following table summarizes the isotopes present in 4-Fluoroiodobenzene-13Ce and their
respective atomic masses.

Element Isotope Quantity Atomic Mass (Da)
Carbon 13C 6 13.003354835[1][2][3]
Hydrogen 1H 4 1.00782503223[4]
Fluorine 19F 1 18.998403163[5][6]
lodine 127| 1 126.9044719[7][8]
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Calculation of Molecular Weight

The monoisotopic molecular weight is calculated as follows:

(6 x 13.003354835 Da) + (4 x 1.00782503223 Da) + (1 x 18.998403163 Da) + (1 x
126.9044719 Da) = 227.954304 Da

Summary of Molecular Weight Data

Compound Chemical Formula Molecular Weight (Da)

4-Fluoroiodobenzene-13Cs 13CsHa4FI 227.954304

4-Fluoroiodobenzene

CeHaFI 221.93418[9]
(unlabeled)

Experimental Verification Protocol: High-Resolution
Mass Spectrometry (HRMS)

To experimentally verify the molecular weight of 4-Fluoroiodobenzene-13Cs, high-resolution
mass spectrometry is the preferred method. This technique can accurately determine the
mass-to-charge ratio (m/z) of the molecular ion, allowing for confirmation of the isotopic
composition.

Objective

To determine the accurate mass of the molecular ion of 4-Fluoroiodobenzene-13Ces and confirm
its elemental composition.

Materials and Instrumentation

o Sample: 4-Fluoroiodobenzene-13Cs, ~1 mg
e Solvent: Acetonitrile (HPLC grade) or other suitable solvent

e Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-
Flight (TOF) instrument, equipped with an appropriate ionization source (e.g., Electrospray
lonization - ESI, or Atmospheric Pressure Chemical lonization - APCI).
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Methodology

e Sample Preparation:

o Prepare a stock solution of 4-Fluoroiodobenzene-13Ce at a concentration of 1 mg/mL in the
chosen solvent.

o From the stock solution, prepare a dilute working solution (e.g., 1-10 pg/mL) for infusion or
injection into the mass spectrometer.

e Instrument Calibration:

o Calibrate the mass spectrometer according to the manufacturer's instructions using a
standard calibration mixture appropriate for the desired mass range. This ensures high
mass accuracy.

¢ lonization:

o Introduce the sample into the ionization source. For a non-polar compound like this, APCI
in positive or negative ion mode may be more effective than ESI.

o Optimize the ionization source parameters (e.g., spray voltage, capillary temperature, gas
flows) to achieve a stable and robust signal for the molecular ion.

e Mass Analysis:
o Acquire mass spectra in full scan mode over a relevant m/z range (e.g., m/z 100-500).

o Ensure the instrument is operating at a high resolving power (e.g., > 60,000) to enable
accurate mass measurement.

o Data Analysis:
o ldentify the peak corresponding to the molecular ion ([M]* or [M]7).

o Determine the experimentally measured m/z value of this peak.
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o Compare the measured accurate mass with the theoretical calculated mass (227.954304
Da). The mass error should ideally be less than 5 ppm.

o Analyze the isotopic pattern of the molecular ion peak to further confirm the presence of
the 13Ce label.

Visual Diagrams
Logical Relationship of Molecular Weight Calculation
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Caption: Calculation of the molecular weight from constituent atomic masses.

Experimental Workflow for HRMS Analysis
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Caption: Workflow for the experimental verification of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carbon-13 - Wikipedia [en.wikipedia.org]

2. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]

3. Isotope data for carbon-13 in the Periodic Table [periodictable.com]

4. Atomic Weights and Isotopic Compositions for Hydrogen [physics.nist.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12417708?utm_src=pdf-body-img
https://www.benchchem.com/product/b12417708?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Carbon-13
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://periodictable.com/Isotopes/006.13/index.full.html
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=H
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5. Fluorine-19 - isotopic data and properties [chemlin.org]

e 6. Atomic Weights and Isotopic Compositions for Fluorine [physics.nist.gov]

e 7. Isotope data for iodine-127 in the Periodic Table [periodictable.com]

» 8. Atomic Weights and Isotopic Compositions for lodine [physics.nist.gov]

e 9. 4-Fluoroiodobenzene | C6H4FI | CID 9605 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [4-Fluoroiodobenzene-13C6 molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417708#4-fluoroiodobenzene-13c6-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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